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Compound of Interest

Compound Name: AS-605240

Cat. No.: B7852547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of AS-605240, a selective inhibitor of

phosphoinositide 3-kinase gamma (PI3Kγ). It details the compound's mechanism of action, its

multifaceted role in modulating inflammatory responses, and its efficacy in various preclinical

models of inflammation. Quantitative data, key experimental methodologies, and signaling

pathway visualizations are presented to support research and development efforts in the field

of inflammation.

Core Mechanism of Action
AS-605240 is a potent, orally active, and ATP-competitive inhibitor of PI3Kγ, a lipid kinase

predominantly expressed in leukocytes.[1] PI3Kγ plays a crucial role in transducing signals

from G-protein coupled receptors (GPCRs), which are activated by various chemoattractants

and inflammatory mediators.[2] By selectively inhibiting PI3Kγ, AS-605240 effectively blocks

the downstream PI3K/Akt signaling cascade. This inhibition prevents the phosphorylation and

activation of Protein Kinase B (Akt), a key downstream effector, thereby interfering with

fundamental cellular processes that drive the inflammatory response, such as leukocyte

migration, activation, and pro-inflammatory cytokine production.[1][3]

Signaling Pathway Inhibition
The primary molecular function of AS-605240 is the blockade of the PI3Kγ-mediated

conversion of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-
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trisphosphate (PIP3). PIP3 acts as a critical second messenger, recruiting Akt to the cell

membrane for its subsequent phosphorylation and activation. By preventing PIP3 production,

AS-605240 disrupts this entire signaling axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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